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Compound of Interest

Compound Name: Mono(2-ethyl-5-oxohexyl) adipate

Cat. No.: B154147 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Mono(2-ethyl-5-oxohexyl) adipate (CAS

134998-72-4) with detailed disposal procedures is readily available. This guidance is based on

the safety data for a closely related and structurally similar compound, Di(2-ethylhexyl) adipate

(DEHA). Researchers must exercise caution and adhere to all applicable local, state, and

federal regulations, consulting with their institution's Environmental Health and Safety (EHS)

department for specific requirements.

This document provides essential safety and logistical information for the proper disposal of

Mono(2-ethyl-5-oxohexyl) adipate, designed for researchers, scientists, and drug

development professionals. The following procedures outline a step-by-step approach to

ensure safe handling and environmental compliance.

Immediate Safety and Handling
Prior to handling, it is crucial to be familiar with the potential hazards. Based on data for the

related compound DEHA, this substance may cause skin and eye irritation.[1] Adherence to

standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Hand Protection: Use impervious gloves (e.g., nitrile) and inspect them before use.[2]
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Body Protection: A lab coat or other protective clothing is recommended to prevent skin

contact.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated area.[1][3]

Store away from strong oxidizing agents and strong acids, as these are incompatible

materials.[1][4]

Avoid sources of ignition, as the material is combustible.[5]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Remove Ignition Sources: Immediately eliminate any potential sources of ignition in the

vicinity.[5][6]

Ventilate the Area: Ensure adequate ventilation to disperse any vapors.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to

contain the spill.[1][5] Do not use combustible materials like sawdust.

Collect Absorbent Material: Carefully scoop the absorbed material into a suitable, labeled

container for chemical waste.[2][5]

Clean the Area: Wash the spill area with soap and water, being careful to prevent runoff from

entering drains or waterways.[1][5]

Dispose of Contaminated Materials: All contaminated clothing, absorbent materials, and

cleaning supplies should be sealed in a vapor-tight plastic bag for disposal as hazardous

waste.[6]
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Waste containing Mono(2-ethyl-5-oxohexyl) adipate must be managed as chemical waste in

accordance with institutional and regulatory guidelines.

Waste Collection:

Collect waste Mono(2-ethyl-5-oxohexyl) adipate and contaminated materials in a clearly

labeled, sealed, and compatible container.[2][5]

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "Mono(2-
ethyl-5-oxohexyl) adipate".

Include any other information required by your institution.

Final Disposal:

The primary recommended method of disposal is through a licensed hazardous waste

disposal company.[2] Incineration is a common method for similar chemical waste.[1]

Dispose of the waste in accordance with all local, state, and federal regulations.[1] Do not

pour down the drain or dispose of in regular trash.[2]

Physical and Chemical Properties (Data for DEHA)
The following table summarizes key quantitative data for Di(2-ethylhexyl) adipate (DEHA),

which may serve as a useful reference.
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Property Value

Appearance Colorless to light-colored oily liquid[7][8]

Molecular Formula C22H42O4

Molar Mass 370.57 g/mol [8]

Density 0.922 - 0.93 g/cm³[7][8]

Boiling Point 417 °C (783 °F)[7][8]

Melting Point -67.8 °C (-90.0 °F)[7][8]

Flash Point 196 °C (384.8 °F)[9]

Solubility in Water Insoluble[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Mono(2-ethyl-5-oxohexyl) adipate.
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Caption: Workflow for safe handling and disposal of adipate esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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